Cas no 1229627-05-7 (tert-butyl N-{3-[(propan-2-yl)amino]propyl}carbamate)

• Product Name: tert-butyl N-{3-[(propan-2-yl)amino]propyl}carbamate
• CAS No: 1229627-05-7
• MF: C₁₁H₂₄N₂O₂
• MW: 216.320463180542
• MDL: MFCD12828784
• CID: 1056937
• PubChem ID: 53415288
• Update Time: 2025-11-02

tert-butyl N-{3-[(propan-2-yl)amino]propyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3-(isopropylamino)propyl)carbamate
• 1-(Boc-amino)-3-(isopropylamino)propane
• 4975AJ
• TRA0094998
• SY018096
• AB0053280
• tert-butyl N-[3-(propan-2-ylamino)propyl]carbamate
• Carbamic acid, N-[3-[(1-methylethyl)amino]propyl]-, 1,1-dimethylethyl ester
• tert-butyl N-{3-[(propan-2-yl)amino]propyl}carbamate
• A890870
• AS-73247
• tert-butyl(3-(isopropylamino)propyl)carbamate
• TERT-BUTYL N-[3-(ISOPROPYLAMINO)PROPYL]CARBAMATE
• 1229627-05-7
• MFCD12828784
• DA-17412
• SCHEMBL15597154
• AKOS017560686
• CS-0209498

• MDL： MFCD12828784
• Inchi： 1S/C11H24N2O2/c1-9(2)12-7-6-8-13-10(14)15-11(3,4)5/h9,12H,6-8H2,1-5H3,(H,13,14)
• InChI Key： SFFZEOKALAZPET-UHFFFAOYSA-N
• SMILES： O(C(NCCCNC(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 216.18400
• Monoisotopic Mass: 216.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4
• XLogP3: 1.7

Experimental Properties

• Density: 0.933
• Boiling Point: 309 ºC
• Flash Point: 140 ºC
• PSA: 50.36000
• LogP: 2.68100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on tert-butyl N-{3-[(propan-2-yl)amino]propyl}carbamate

Comprehensive Guide to tert-butyl N-{3-[(propan-2-yl)amino]propyl}carbamate (CAS No. 1229627-05-7)

tert-butyl N-{3-[(propan-2-yl)amino]propyl}carbamate (CAS No. 1229627-05-7) is a specialized organic compound widely utilized in pharmaceutical research, chemical synthesis, and material science. This compound, often referred to as a protected amine intermediate, plays a crucial role in the development of novel drug candidates and bioactive molecules. Its unique structure, featuring a tert-butyl carbamate group and a propylamine backbone, makes it a versatile building block for peptide synthesis and medicinal chemistry applications.

The growing interest in tert-butyl N-{3-[(propan-2-yl)amino]propyl}carbamate is driven by its applications in drug discovery and bioconjugation. Researchers frequently search for "CAS 1229627-05-7 suppliers" or "tert-butyl carbamate derivatives" to source high-purity samples for their experiments. The compound's amine-protecting group functionality is particularly valuable in multi-step organic synthesis, where selective protection and deprotection strategies are essential.

From a chemical properties perspective, tert-butyl N-{3-[(propan-2-yl)amino]propyl}carbamate exhibits excellent stability under various reaction conditions, making it ideal for pharmaceutical intermediates. Its molecular structure allows for efficient N-terminal protection in peptide synthesis, addressing common challenges in solid-phase peptide synthesis (SPPS). Recent publications highlight its use in developing targeted drug delivery systems and biocompatible materials, aligning with current trends in personalized medicine.

The market for tert-butyl carbamate derivatives like CAS 1229627-05-7 has expanded significantly due to increased demand for custom synthesis services. Pharmaceutical companies often inquire about "bulk quantities of tert-butyl N-{3-[(propan-2-yl)amino]propyl}carbamate" for large-scale production of API intermediates. Quality control parameters such as HPLC purity and residual solvent levels are critical considerations for buyers in this sector.

In research applications, 1229627-05-7 serves as a key intermediate for constructing molecular scaffolds in drug design. Its compatibility with various coupling reagents and catalysts makes it valuable for creating structure-activity relationship (SAR) studies. The compound's lipophilic character also contributes to improved cell membrane permeability in potential drug candidates, a hot topic in ADME optimization research.

Storage and handling of tert-butyl N-{3-[(propan-2-yl)amino]propyl}carbamate require standard laboratory precautions. The material should be kept in airtight containers under inert atmosphere when long-term stability is required. Many researchers search for "stability data for CAS 1229627-05-7" or "tert-butyl carbamate storage conditions" to ensure proper material management in their facilities.

The synthesis of 1229627-05-7 typically involves carbamate formation reactions between appropriate amine precursors and tert-butoxycarbonyl (Boc) reagents. Process chemists often optimize reaction conditions to maximize yield and purity, with particular attention to solvent selection and temperature control. Recent advancements in flow chemistry have enabled more efficient production of such specialty chemicals.

Analytical characterization of tert-butyl N-{3-[(propan-2-yl)amino]propyl}carbamate typically includes NMR spectroscopy, mass spectrometry, and chromatographic techniques. These methods verify the compound's identity and purity, which are essential for GMP manufacturing applications. The availability of certified reference standards for this compound facilitates accurate quality control in pharmaceutical production.

Future research directions for CAS 1229627-05-7 may explore its potential in biodegradable polymers and smart materials. The compound's dual functionality makes it interesting for developing stimuli-responsive systems, a rapidly growing field in materials science. Additionally, its application in prodrug design continues to attract attention from medicinal chemists worldwide.

For researchers working with tert-butyl N-{3-[(propan-2-yl)amino]propyl}carbamate, proper waste disposal procedures should be followed according to local regulations. While the compound doesn't fall under hazardous classifications, responsible chemical management practices are always recommended. Many institutions provide specific guidelines for handling organic synthesis intermediates like this material.